Cas no 892878-60-3 (3-Methyl-4-(methylsulfonyl)aminobenzoic Acid)

3-Methyl-4-(methylsulfonyl)aminobenzoic Acid structure
892878-60-3 structure
Product Name:3-Methyl-4-(methylsulfonyl)aminobenzoic Acid
CAS No:892878-60-3
MF:C9H11NO4S
MW:229.25294137001
MDL:MFCD09045026
CID:1056694
PubChem ID:16772701
Update Time:2025-04-20

3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-(methylsulfonamido)benzoic acid
    • 3-methyl-4-[(methylsulfonyl)amino]Benzoic acid
    • SY015008
    • SB80480
    • 4-(methanesulfonamido)-3-methylbenzoic acid
    • 892878-60-3
    • LS-10489
    • AC9754
    • MFCD09045026
    • CS-0315450
    • SCHEMBL5329433
    • 3-Methyl-4-(methylsulfonamido)benzoicacid
    • 4-methanesulfonamido-3-methylbenzoic acid
    • FT-0769730
    • AKOS000128902
    • ALBB-029566
    • benzoic acid, 3-methyl-4-[(methylsulfonyl)amino]-
    • DB-057854
    • 3-Methyl-4-(methylsulfonyl)aminobenzoic Acid
    • MDL: MFCD09045026
    • Inchi: 1S/C9H11NO4S/c1-6-5-7(9(11)12)3-4-8(6)10-15(2,13)14/h3-5,10H,1-2H3,(H,11,12)
    • InChI Key: ONJNQHFRVKPEAG-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC(C(=O)O)=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 229.04100
  • Monoisotopic Mass: 229.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 91.85000
  • LogP: 2.21850

3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-Methyl-4-(methylsulfonyl)aminobenzoic Acid Pricemore >>

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